Cas no 58826-44-1 (1,2,4-Triazolo[4,3-b]pyridazine-6(5H)-thione)

1,2,4-Triazolo[4,3-b]pyridazine-6(5H)-thione structure
58826-44-1 structure
Product Name:1,2,4-Triazolo[4,3-b]pyridazine-6(5H)-thione
CAS No:58826-44-1
MF:C5H4N4S
MW:152.17705821991
CID:340768
PubChem ID:931370
Update Time:2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine-6(5H)-thione Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-b]pyridazine-6(5H)-thione
    • 5H-[1,2,4]triazolo[4,3-b]pyridazine-6-thione
    • AKOS000265208
    • DTXSID40359009
    • STK741258
    • SCHEMBL10764435
    • 58826-44-1
    • [1,2,4]triazolo[4,3-b]pyridazine-6-thiol
    • 6-Mercapto-1,2,4-triazolo[4,3-b]pyridazine
    • 6-Mercapto-s-triazolo[4,3-b]pyridazin
    • [1,2,4]Triazolo[4,3-b]pyridazine-6(5H)-thione
    • TUVINVFBKZSHGH-UHFFFAOYSA-N
    • Inchi: 1S/C5H4N4S/c10-5-2-1-4-7-6-3-9(4)8-5/h1-3H,(H,8,10)
    • InChI Key: TUVINVFBKZSHGH-UHFFFAOYSA-N
    • SMILES: S=C1C=CC2=NN=CN2N1

Computed Properties

  • Exact Mass: 152.01582
  • Monoisotopic Mass: 152.01566732g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • PSA: 42.74
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